[(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(9-ethylcarbazol-3-yl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C21H27N3.2ClH/c1-2-24-20-6-4-3-5-18(20)19-13-17(7-8-21(19)24)15-23-14-16-9-11-22-12-10-16;;/h3-8,13,16,22-23H,2,9-12,14-15H2,1H3;2*1H
• InChI Key: ITPXMWWBKNVLHN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNCC3CCNCC3)C4=CC=CC=C41.Cl.Cl
• Molecular Formula: C21H29Cl2N3
• Molecular Weight: 394.4 g/mol

Description

[(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride, also known as ECA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ECA is a complex molecule that is synthesized through a multi-step process, and its mechanism of action and physiological effects are still being studied. In

Mechanism of Action

The mechanism of action of [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride is still being studied, but it is believed to involve the activation of specific receptors in the brain. [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been shown to bind to the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has also been shown to bind to the sigma-1 receptor, which is involved in the regulation of pain, depression, and anxiety.
Biochemical and Physiological Effects:
[(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been shown to have a range of biochemical and physiological effects. In animal studies, [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been shown to increase locomotor activity, induce hyperthermia, and produce hallucinogenic effects. [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has also been shown to have anxiolytic and antidepressant effects in animal models. In human studies, [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been shown to increase cognitive flexibility and creativity.

Advantages and Limitations for Lab Experiments

One advantage of using [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride in lab experiments is its unique chemical structure, which allows for the synthesis of novel organic materials with unique properties. Another advantage is its potential applications in medicinal chemistry, material science, and organic electronics. However, one limitation of using [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride in lab experiments is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride. One direction is the development of novel organic materials based on [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride for use in electronic devices, such as solar cells and transistors. Another direction is the investigation of the potential therapeutic applications of [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride in the treatment of Alzheimer's disease and other neurodegenerative disorders. Finally, further studies are needed to fully understand the mechanism of action and physiological effects of [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride.

Scientific Research Applications

[(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been shown to have potential as an anti-cancer agent and as a treatment for Alzheimer's disease. In material science, [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been used as a building block for the synthesis of novel organic materials with unique properties. In organic electronics, [(9-ethyl-9H-carbazol-3-yl)methyl](4-piperidinylmethyl)amine dihydrochloride has been used as a dopant for the fabrication of organic light-emitting diodes.